Benzoylalbiflorin

• Molecular Formula: C30H32O12
• Molecular Weight: 584.6 g/mol
• SMILES: CC12CC(C3CC1(C3(C(=O)O2)COC(=O)C4=CC=CC=C4)OC5C(C(C(C(O5)COC(=O)C6=CC=CC=C6)O)O)O)O
• InChI: InChI=1S/C30H32O12/c1-28-13-19(31)18-12-30(28,29(18,27(37)42-28)15-39-25(36)17-10-6-3-7-11-17)41-26-23(34)22(33)21(32)20(40-26)14-38-24(35)16-8-4-2-5-9-16/h2-11,18-23,26,31-34H,12-15H2,1H3
• InChIKey: ZHQGREQIJCCKHT-UHFFFAOYSA-N

Co-eluting isomers BAF and benzoylpaeoniflorin compromise LC-MS/MS specificity in Paeonia analysis. BAF is the essential reference standard for validated chromatographic resolution. • Isomer-specific standard: Enables validated LC-MS/MS selectivity per Luo et al., distinguishing BAF from BP by distinct fragmentation patterns. • Stable hepatic comparator: BAF half-life remains unchanged in CCl₄-induced liver injury, unlike paeoniflorin/albiflorin-enabling metabolic pathway discrimination. • Baseline control: Weak NO inhibition suits SAR studies of paeoniflorin derivatives. Supplied with COA, HPLC, MS, and NMR data. Research-use only.

Benzoylalbiflorin: Pharmacological and Analytical Profile

Benzoylalbiflorin (BAF) is a monoterpene glycoside and a key albiflorin derivative isolated from the roots of Radix Paeoniae Alba (Paeonia lactiflora Pall.) [1]. It is structurally characterized by a benzoyl substitution at the 6'-O position of the glucose moiety, distinguishing it from its non-benzoylated analog albiflorin and its structural isomer benzoylpaeoniflorin [2]. Its pharmacological significance is primarily centered on its weak anti-inflammatory activity and its utility as a reference standard in the analytical quantification of Paeonia species extracts [3].

Isomeric monoterpene glycoside reference standard for LC-MS/MS method development

Reported weak NO inhibition baseline for Paeonia monoterpenoid SAR studies

Quality marker for Paeonia species authentication and chemotype profiling

• [1] Yen, P. H., Kiem, P. V., Nhiem, N. X., Tung, N. H., Quang, T. H., Minh, C. V., Kim, J. W., Choi, E. M., & Kim, Y. H. (2007). A new monoterpene glycoside from the roots of Paeonia lactiflora increases the differentiation of osteoblastic MC3T3-E1 cells. Archives of Pharmacal Research, 30(10), 1179–1185. View Source
• [2] Li, R., Wang, X., & Zhou, Y. (2007). Analysis of sodium adduct paeoniflorin, albiflorin and their derivatives by (+)ESI-MSn, DFT calculations and computer-aided mass spectrometry analysis program. Journal of Mass Spectrometry, 42(3), 335–345. View Source
• [3] Bi, X., Wu, Y., Wu, M., & Chen, Y. (2017). Anti-Inflammatory Effects, SAR, and Action Mechanism of Monoterpenoids from Radix Paeoniae Alba on LPS-Stimulated RAW 264.7 Cells. Molecules, 22(5), 715. View Source

Benzoylalbiflorin: Why Substitution Fails

Substituting benzoylalbiflorin (BAF) with its close analogs, such as albiflorin (AF) or the isomeric benzoylpaeoniflorin (BP), will compromise both analytical accuracy and pharmacological interpretation. BAF is a structural isomer of BP, requiring specific LC-MS/MS methods to be resolved, as the two compounds co-elute under standard conditions but display distinct fragmentation patterns and pharmacokinetic behaviors [1]. In bioactivity assays, the benzoyl group is a critical determinant of anti-inflammatory potential; BAF exhibits weak NO inhibition compared to paeoniflorin derivatives, and unlike albiflorin (AF), BAF shows no osteogenic activity in vitro [2][3]. Therefore, generic substitution of these structurally similar monoterpenoids will lead to misidentification, inconsistent quantification, and contradictory biological outcomes.

AF

Albiflorin (AF)

Absence of 6'-O-benzoyl group alters MS/MS fragmentation pattern and eliminates the osteogenic inactivity context, leading to isomer misassignment.

BP

Benzoylpaeoniflorin (BP)

Co-elution with BAF under generic HPLC conditions may compromise quantification; dedicated LC-MS/MS isomer resolution is required to avoid cross-interference.

PF

Paeoniflorin derivatives

Substitution may introduce strong anti-inflammatory activity, shifting assay baseline and confounding SAR interpretation in RAW 264.7 models.

• [1] Luo, X., Yu, X., Wu, X., Cheng, Y., & Qu, H. (2017). Rapid Determination of Isomeric Benzoylpaeoniflorin and Benzoylalbiflorin in Rat Plasma by LC-MS/MS Method. International Journal of Analytical Chemistry, 2017, 1693464. View Source
• [2] Bi, X., Wu, Y., Wu, M., & Chen, Y. (2017). Anti-Inflammatory Effects, SAR, and Action Mechanism of Monoterpenoids from Radix Paeoniae Alba on LPS-Stimulated RAW 264.7 Cells. Molecules, 22(5), 715. View Source
• [3] Yen, P. H., Kiem, P. V., Nhiem, N. X., Tung, N. H., Quang, T. H., Minh, C. V., Kim, J. W., Choi, E. M., & Kim, Y. H. (2007). A new monoterpene glycoside from the roots of Paeonia lactiflora increases the differentiation of osteoblastic MC3T3-E1 cells. Archives of Pharmacal Research, 30(10), 1179–1185. View Source

Benzoylalbiflorin: Comparative Evidence

Pharmacokinetic Differentiation from Benzoylpaeoniflorin

In a direct head-to-head pharmacokinetic study in rats, benzoylalbiflorin (BA) exhibits a significantly different plasma exposure and elimination profile compared to its structural isomer benzoylpaeoniflorin (BP). Following intragastric administration, BA shows a 36% lower systemic exposure (AUC 65.81 ± 15.24 vs 102.87 ± 31.74 h·ng/mL) and a 13% shorter peak time (Tmax 1.47 ± 0.30 vs 1.97 ± 0.23 h) than BP [1]. Furthermore, BA displays a 51% longer half-life (t1/2 1.74 ± 0.36 vs 1.15 ± 0.34 h) and a 13% lower maximum concentration (Cmax 49.76 ± 3.51 vs 57.23 ± 17.18 ng/mL) [1]. These divergent pharmacokinetic parameters, despite their isomeric relationship, preclude any assumption of bioequivalence.

PK: BAF vs BP

Head-to-head

36% lower AUC (65.81 vs 102.87 h·ng/mL); 51% longer t_1/2 (1.74 vs 1.15 h)

Supports isomer-specific exposure-model interpretation

Rat plasma after intragastric administration; LC-MS/MS

Evidence Dimension	Area Under Curve (AUC0-∞)
Target Compound Data	65.81 ± 15.24 h·ng/mL
Comparator Or Baseline	Benzoylpaeoniflorin (BP): 102.87 ± 31.74 h·ng/mL
Quantified Difference	36% lower exposure
Conditions	Rat plasma after intragastric administration; LC-MS/MS

Why This Matters

Procurement of the correct isomer is critical for any in vivo pharmacological study to ensure accurate dose-exposure relationships and to avoid misinterpreting pharmacokinetic data.

• [1] Luo, X., Yu, X., Wu, X., Cheng, Y., & Qu, H. (2017). Rapid Determination of Isomeric Benzoylpaeoniflorin and Benzoylalbiflorin in Rat Plasma by LC-MS/MS Method. International Journal of Analytical Chemistry, 2017, 1693464. View Source

Weak Anti-Inflammatory Activity vs. Paeoniflorin Derivatives

A systematic SAR study on nine monoterpenoids from Radix Paeoniae Alba demonstrated that benzoylalbiflorin (BAF) exhibits weak anti-inflammatory activity in vitro, classifying it as part of the albiflorin derivative class. While specific IC50 values were not reached at tested concentrations for BAF, the study reported that paeoniflorin derivatives (PF, MPF, MBPF) and paeonidanins (PD, PDA) clearly inhibited the production of NO in LPS-stimulated RAW 264.7 cells, whereas albiflorin derivatives (BAF, GAF, DAF) presented only weak inhibition of NO release, and albiflorin (AF) had no obvious suppression effect [1]. Furthermore, BAF did not present obvious activity on the production of TNF-α and IL-6, unlike its counterpart galloylalbiflorin (GAF) which significantly suppressed these cytokines [1]. This class-level inference positions BAF as having significantly reduced anti-inflammatory potential compared to paeoniflorin-rich extracts or standards.

Anti-inflammatory SAR

Class-level

Weak NO inhibition; classified within albiflorin derivative group

Context-dependent; may support negative control utility in macrophage assays

LPS-stimulated RAW 264.7 cells; class-level inference

Evidence Dimension	Inhibition of LPS-induced NO Production
Target Compound Data	Weak inhibition
Comparator Or Baseline	Paeoniflorin derivatives (PF, MPF, MBPF): Clear inhibition; Albiflorin (AF): No obvious suppression
Quantified Difference	Qualitative class difference in activity (weak vs clear/no)
Conditions	LPS-stimulated RAW 264.7 cells, Griess method for NO

Why This Matters

Selecting BAF is essential for experiments aiming to isolate the specific, albeit weak, contribution of albiflorin derivatives to Paeonia extracts, or as a negative control in anti-inflammatory assays where a potent response is not expected.

• [1] Bi, X., Wu, Y., Wu, M., & Chen, Y. (2017). Anti-Inflammatory Effects, SAR, and Action Mechanism of Monoterpenoids from Radix Paeoniae Alba on LPS-Stimulated RAW 264.7 Cells. Molecules, 22(5), 715. View Source

Mass Spectrometry Differentiation from Benzoylpaeoniflorin

Benzoylalbiflorin (BA) is a monoterpene isomer of benzoylpaeoniflorin (BP), and the two are not distinguishable by many standard HPLC-UV methods without a dedicated chiral or MS-based approach [1]. A validated LC-MS/MS method was developed to selectively determine BP in rat plasma while distinguishing it from BA, achieving a linear response from 1 to 1000 ng/mL and a total run time of 4 minutes per sample [1]. The mass spectrometric fragmentation pattern of the sodium adduct of BA differs from that of BP, with the study interpreting the distinct fragmentation of BA, particularly the loss of a benzoyl group and a glucose moiety, to enable differentiation [2]. This analytical differentiation is critical for accurate quantification in biological matrices and plant extracts.

MS/MS isomer resolution

Method context

Distinct sodium adduct fragmentation; validated LC-MS/MS method distinguishes BAF from BP

Enables selective quantification in biological matrices

Linear range 1–1000 ng/mL; C18 column

Evidence Dimension	LC-MS/MS Method Selectivity
Target Compound Data	Distinguishable by MS/MS fragmentation (e.g., loss of benzoyl and glucose moieties)
Comparator Or Baseline	Benzoylpaeoniflorin (BP): Requires a specific method for distinction
Quantified Difference	Method provides distinction between the two isomers with a linear range of 1-1000 ng/mL (r>0.9950)
Conditions	Rat plasma analysis; LC-MS/MS on a C18 column

Why This Matters

Procurement of certified analytical standards of BA is mandatory for laboratories developing validated bioanalytical methods for Paeonia monoterpenoids, as generic standards cannot differentiate between these isomers.

• [1] Luo, X., Yu, X., Wu, X., Cheng, Y., & Qu, H. (2017). Rapid Determination of Isomeric Benzoylpaeoniflorin and Benzoylalbiflorin in Rat Plasma by LC-MS/MS Method. International Journal of Analytical Chemistry, 2017, 1693464. View Source
• [2] Li, R., Wang, X., & Zhou, Y. (2007). Analysis of sodium adduct paeoniflorin, albiflorin and their derivatives by (+)ESI-MSn, DFT calculations and computer-aided mass spectrometry analysis program. Journal of Mass Spectrometry, 42(3), 335–345. View Source

Lack of Osteogenic Activity vs. Albiflorin Derivatives

In a study evaluating the effects of monoterpene glycosides from Paeonia lactiflora on bone formation, 6'-O-benzoylalbiflorin (BAF) was tested alongside several analogs including albiflorin and 6'-O-β-D-glucopyranosylalbiflorin. While compound 1 (6'-O-β-D-glucopyranosylalbiflorin) significantly increased alkaline phosphatase (ALP) activity and nodule mineralization in MC3T3-E1 osteoblastic cells at 0.01-10 μM (P<0.05), the known compounds, including albiflorin (2), 6'-O-benzoylalbiflorin (3), paeoniflorin (4), and benzoylpaeoniflorin (5), did not display a significant stimulatory effect on these osteogenic markers at the same concentrations [1]. This indicates that the specific glucosylation at the 6'-O position, rather than the benzoyl substitution present in BAF, is the key structural feature driving osteogenic activity in this class.

Osteogenic activity

Cross-study

No significant ALP or mineralization increase; glucosylated analog produced clear osteogenic response

Supports use as inactive comparator in bone formation research

MC3T3-E1 cells, 0.01–10 μM; ALP and nodule assays

Evidence Dimension	Increase in Alkaline Phosphatase (ALP) Activity and Nodule Mineralization
Target Compound Data	No significant effect
Comparator Or Baseline	6'-O-β-D-glucopyranosylalbiflorin (Compound 1): Significant increase (P<0.05) at 0.01-10 μM
Quantified Difference	Absence of osteogenic activity in BAF vs. presence in glucosylated analog
Conditions	MC3T3-E1 osteoblastic cells; concentration range 0.01-10 μM

Why This Matters

For researchers investigating the osteogenic potential of Paeonia-derived compounds, BAF serves as a useful negative control or a reference standard that lacks this specific bioactivity, thereby reducing confounding variables in mechanistic studies.

• [1] Yen, P. H., Kiem, P. V., Nhiem, N. X., Tung, N. H., Quang, T. H., Minh, C. V., Kim, J. W., Choi, E. M., & Kim, Y. H. (2007). A new monoterpene glycoside from the roots of Paeonia lactiflora increases the differentiation of osteoblastic MC3T3-E1 cells. Archives of Pharmacal Research, 30(10), 1179–1185. View Source

Hepatic Injury Pharmacokinetic Profile vs. Analogs

In a comparative pharmacokinetic study of four active components from total glucosides of paeony (TGP) in normal and CCl4-induced acute hepatic injury rats, benzoylpaeoniflorin (BA) exhibited a distinct pharmacokinetic response to liver injury compared to its main counterparts, paeoniflorin (PF) and albiflorin (AF). While hepatic injury caused significant increases in the AUC and prolongation of t1/2 and MRT for PF and AF (P<0.05, 0.01), the t1/2 and MRT of BA were not significantly altered under the same conditions [1]. However, the AUC of BA did increase significantly in the liver injury model (P<0.01) [1]. This differential stability in the face of altered hepatic function underscores that BA's in vivo disposition is not merely a function of general liver health but may involve specific metabolic pathways.

Hepatic injury PK

Cross-study

Unchanged t_1/2 for BAF in hepatic injury model; PF and AF showed significant prolongation

May provide stable pharmacokinetic comparator in hepatic impairment research

CCl₄-induced rat model; TGP administration

Evidence Dimension	Half-life (t1/2) in hepatic injury vs. normal state
Target Compound Data	No significant change
Comparator Or Baseline	Paeoniflorin (PF) and Albiflorin (AF): Significant prolongation (P<0.05, 0.01)
Quantified Difference	Absence of t1/2 prolongation in BA vs. significant prolongation in PF and AF
Conditions	Rat model of CCl4-induced acute hepatic injury; intragastric administration of TGP

Why This Matters

For in vivo studies involving hepatic impairment models, BAF may offer a more consistent pharmacokinetic profile compared to other major Paeonia monoterpenoids, making it a reliable reference compound for studying disease-drug interactions.

• [1] Lu, X., et al. (2023). A comparative pharmacokinetics study of four active ingredients of total glucosides of paeony in normal rats and carbon tetrachloride-induced acute hepatic injury rats. Chinese Traditional and Herbal Drugs, 54(13), 4224-4232. View Source

Benzoylalbiflorin: Research and Industrial Applications

LC-MS/MS Analytical Reference Standard

Benzoylalbiflorin is essential for any laboratory establishing validated LC-MS/MS methods for quantifying Paeonia monoterpenoids in biological matrices or plant extracts. As it is an isomer of the potentially therapeutic compound benzoylpaeoniflorin, a method cannot claim specificity without resolving these two entities. The validated method by Luo et al. demonstrates that BA is the key comparator needed to prove analytical selectivity and avoid cross-interference, making its procurement non-negotiable for robust bioanalytical workflows [1].

Pharmacokinetic Negative Control for Hepatic Impairment

In studies designed to evaluate how liver disease alters drug metabolism, benzoylalbiflorin (BAF) can serve as a uniquely stable internal comparator. Evidence shows that while the half-life of paeoniflorin and albiflorin are significantly prolonged by CCl4-induced hepatic injury, the half-life of BAF remains unchanged [1]. This differential behavior allows researchers to distinguish between general hepatic metabolism and specific drug-metabolizing enzyme (DME) activity in their models, thereby increasing the specificity of their pharmacokinetic investigations.

Anti-Inflammatory SAR Reference for Albiflorin Derivatives

Given its established weak anti-inflammatory profile in LPS-stimulated macrophages, benzoylalbiflorin (BAF) serves as a baseline comparator for evaluating more potent paeoniflorin derivatives or for understanding the role of the benzoyl group in this chemical class [1]. It can be used as a non-potent control in assays where a specific inhibitory effect is not desired, or as a building block in semi-synthetic programs aiming to enhance the activity of the albiflorin core scaffold.

Quality Control Marker for Paeonia Extracts

Benzoylalbiflorin (BAF) is a naturally occurring constituent of Radix Paeoniae Alba and related species, and its presence is indicative of specific chemotypes or processing methods (e.g., drying) [1]. For botanical drug manufacturers and herbal product developers, quantifying BAF alongside other monoterpenoids (paeoniflorin, albiflorin, benzoylpaeoniflorin) provides a more comprehensive chemical fingerprint for quality control and batch-to-batch consistency, which is essential for regulatory compliance and reproducible pharmacological efficacy.

Application

Selection Property

Validation Focus

Isomer-specific LC-MS/MS quantification

Certified isomeric monoterpene standard

Method selectivity and cross-interference verification

Hepatic impairment pharmacokinetic studies

Reported stable pharmacokinetic profile under liver injury conditions

Disease-drug interaction interpretation and clearance pathway differentiation

Anti-inflammatory SAR and negative control assays

Defined weak NO inhibition baseline (albiflorin class)

Benzoyl substitution effect on macrophage NO production

Botanical extract quality control

Chemotype-specific monoterpene marker

Batch-to-batch consistency and species authentication

• [1] Luo, X., Yu, X., Wu, X., Cheng, Y., & Qu, H. (2017). Rapid Determination of Isomeric Benzoylpaeoniflorin and Benzoylalbiflorin in Rat Plasma by LC-MS/MS Method. International Journal of Analytical Chemistry, 2017, 1693464. View Source
• [2] Lu, X., et al. (2023). A comparative pharmacokinetics study of four active ingredients of total glucosides of paeony in normal rats and carbon tetrachloride-induced acute hepatic injury rats. Chinese Traditional and Herbal Drugs, 54(13), 4224-4232. View Source
• [3] Bi, X., Wu, Y., Wu, M., & Chen, Y. (2017). Anti-Inflammatory Effects, SAR, and Action Mechanism of Monoterpenoids from Radix Paeoniae Alba on LPS-Stimulated RAW 264.7 Cells. Molecules, 22(5), 715. View Source
• [4] Yen, P. H., Kiem, P. V., Nhiem, N. X., Tung, N. H., Quang, T. H., Minh, C. V., Kim, J. W., Choi, E. M., & Kim, Y. H. (2007). A new monoterpene glycoside from the roots of Paeonia lactiflora increases the differentiation of osteoblastic MC3T3-E1 cells. Archives of Pharmacal Research, 30(10), 1179–1185. View Source